Cas no 14181-81-8 (N,N'-diphenyl-2-(phenylamino)ethanimidamide)

• Product Name: N,N'-diphenyl-2-(phenylamino)ethanimidamide
• CAS No: 14181-81-8
• MF: C₂₀H₁₉N₃
• MW: 301.384964227676
• MDL: MFCD09287486
• CID: 120211
• PubChem ID: 2749598
• Update Time: 2025-04-18

N,N'-diphenyl-2-(phenylamino)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide,N,N'-diphenyl-2-(phenylamino)-
• (1Z)-2-ANILINO-N,N''-DIPHENYLETHANIMIDAMIDE
• (1Z)-2-ANILINO-N,N'-DIPHENYLETHANIMIDAMIDE
• 2-anilino-N,N'-diphenylethanimidamide
• (1E)-N,N'-diphenyl-2-(phenylamino)ethanimidamide
• 2-anilino-N,N-diphenylethanimidamide
• AKOS004905035
• CCG-295294
• 14181-81-8
• EN300-25959
• DTXSID40372778
• C20H19N3
• N,N'-Diphenyl-2-(phenylamino)acetimidamide
• N,N'-diphenyl-2-(phenylamino)ethanimidamide
• (1Z)-2-ANILINO-N,N/'/'-DIPHENYLETHANIMIDAMIDE
• (1E)-Anilino-N,N'-diphenylethanimidamide
• Z220335552

• MDL： MFCD09287486
• Inchi： 1S/C20H19N3/c1-4-10-17(11-5-1)21-16-20(22-18-12-6-2-7-13-18)23-19-14-8-3-9-15-19/h1-15,21H,16H2,(H,22,23)
• InChI Key： XOJCLXSBWHIEGH-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C/C(=N\C1C=CC=CC=1)/NC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.15807
• Monoisotopic Mass: 301.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines